[(Oxolan-2-ylmethyl)sulfanyl]methanimidamide hydrobromide

• IUPAC Name: oxolan-2-ylmethyl carbamimidothioate;hydrobromide
• InChI: InChI=1S/C6H12N2OS.BrH/c7-6(8)10-4-5-2-1-3-9-5;/h5H,1-4H2,(H3,7,8);1H
• InChI Key: FFVVJIISNDVVRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CSC(=N)N.Br
• Molecular Formula: C6H13BrN2OS
• Molecular Weight: 241.15 g/mol

Description

The compound “{[(oxolan-2-yl)methyl]sulfanyl}methanimidamide hydrobromide” is also known as “oxolan-2-ylmethyl carbamimidothioate”. It has a CAS number of 21878-05-7. The molecular formula is C6H13BrN2OS and the molecular weight is 241.15.

Physical And Chemical Properties Analysis

The physical and chemical properties of “{[(oxolan-2-yl)methyl]sulfanyl}methanimidamide hydrobromide” are not fully detailed in the current search results. The molecular weight is known to be 241.15.

Scientific Research Applications

• Chemiluminescence Research The compound has been studied in the synthesis of sulfanyl-substituted bicyclic dioxetanes, showing potential in chemiluminescence research. These dioxetanes, stable at room temperature, have applications in base-induced decomposition leading to light emission. This can have implications in biochemical assays and diagnostic applications (Watanabe et al., 2010).

• Organic Synthesis It has been used in the synthesis of various organic compounds. For instance, research on γ-hydroxynitriles, γ-butyrolactones, and α-methyleno-γ-butyrolactones from epoxides and sodium-[cyan-(triphenylphosphoranyliden)-methanid] involves compounds related to [(Oxolan-2-ylmethyl)sulfanyl]methanimidamide hydrobromide (Bestmann & Schmidt, 1987).

• Catalysis in Synthetic Chemistry The compound finds applications in synthetic chemistry, particularly in the reductive cleavage of tetrahydrofuryl sulfur-substituted oxiranes. This method has been applied to short formal syntheses of complex organic molecules like trans-Kumausyne and Kumausallene (Fernández de la Pradilla et al., 2005).

• Analytical Chemistry In analytical chemistry, it's involved in the enantiomeric separation of chemicals using techniques like liquid chromatography-mass spectrometry (LC-MS) and capillary zone electrophoresis (CZE), crucial for understanding the stereoselectivity of various compounds (Klein et al., 2006).

• Pharmaceutical Research The compound has been explored in the synthesis of tumor necrosis factor-α (TACE) and matrix metalloproteinase (MMP) inhibitors, indicating its potential in pharmaceutical research and drug development (Venkatesan et al., 2004).

• Nucleotide Synthesis It's utilized in the synthesis of nucleotides, such as in the study of the reactivity of 3H-1,2,4-dithiazole-3-thiones and 3H-1,2-dithiole-3-thiones as sulfurizing agents for oligonucleotide synthesis (Guzaev, 2011).

• Environmental Science Its related compounds have been examined in environmental science, particularly in studying redox indicators in soil during rice-growing seasons, indicating its relevance in agricultural chemistry and environmental monitoring (Gao et al., 2002).

• Organometallic Catalysis The compound is also relevant in organometallic catalysis, particularly in organolanthanide-catalyzed hydroamination, useful in the synthesis of complex organic molecules and alkaloids (Hong & Marks, 2004).

• Hepatoprotective Agent Synthesis Its derivatives have been synthesized for potential use as hepatoprotective agents, showing its application in medicinal chemistry and drug development (Akhmetova et al., 2018).

• Pesticide Degradation Study Research involving its related compounds in pesticide degradation, particularly in aquatic systems, adds to its significance in environmental toxicology and chemistry (Graham et al., 1999).